Cas no 62496-53-1 (Pentane, 1,5-dichloro-3,3-dimethyl-)

• Product Name: Pentane, 1,5-dichloro-3,3-dimethyl-
• CAS No: 62496-53-1
• MF: C₇H₁₄Cl₂
• MW: 169.092060565948
• CID: 442781
• PubChem ID: 12810775
• Update Time: 2025-04-19

Pentane, 1,5-dichloro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1,5-dichloro-3,3-dimethyl-
• 1,5-dichloro-3,3-dimethylpentane
• DTXSID50510467
• SCHEMBL9861666
• 62496-53-1
• 1,5-dichloro-3,3-dimethyl-pentane
• AKOS006381941

• Inchi： 1S/C7H14Cl2/c1-7(2,3-5-8)4-6-9/h3-6H2,1-2H3
• InChI Key： FKWZFRHUYPBHBJ-UHFFFAOYSA-N
• SMILES： ClCCC(C)(C)CCCl

Computed Properties

• Exact Mass: 168.04742
• Monoisotopic Mass: 168.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0